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Compound of Interest

Compound Name: 3-Thiophenacetic acid

Cat. No.: B186584

For researchers, scientists, and drug development professionals, the safe handling of 3-
Thiophenacetic acid is paramount. This guide provides immediate, procedural, and step-by-
step information for its operational use and disposal, ensuring laboratory safety and building
trust in chemical handling protocols.

Chemical Identification and Properties:

Property Value

Chemical Name 3-Thiopheneacetic acid

Synonyms 3-Thienylacetic acid

CAS Number 6964-21-2

Molecular Formula C6H602S

Molecular Weight 142.17 g/mol

Appearance Beige to white solid/crystalline powder
Odor No information available

Hazard Identification and Classification

3-Thiophenacetic acid is classified as a hazardous substance. The primary hazards are:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b186584?utm_src=pdf-interest
https://www.benchchem.com/product/b186584?utm_src=pdf-body
https://www.benchchem.com/product/b186584?utm_src=pdf-body
https://www.benchchem.com/product/b186584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Skin Corrosion/Irritation: Causes skin irritation.[1][2]

e Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2]

» Specific target organ toxicity (single exposure): May cause respiratory irritation.[1][2]
Signal Word: Warning[1]

Hazard Statements:

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to ensure personal safety when handling 3-
Thiophenacetic acid.
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Protection Type

Recommended Equipment

Specification

Eye/Face Protection

Safety glasses with side-
shields, tightly sealing safety

goggles, or a face shield.

Must be tested and approved
under appropriate government
standards such as NIOSH
(US) or EN 166 (EU).[3]

Hand Protection

Chemical-resistant, impervious

gloves.

Inspect gloves prior to use and
dispose of contaminated

gloves after use in accordance
with applicable laws and good

laboratory practices.[4]

Skin and Body Protection

Lab coat, flame-retardant
antistatic protective clothing,
chemical-resistant apron, and

boots.

Protective clothing should be
selected based on the

concentration and amount of
the dangerous substance at

the specific workplace.[3][5]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Use a full-face particle
respirator type N100 (US) or
type P3 (EN 143) respirator
cartridges as a backup to
engineering controls if risk
assessment shows it's

necessary.[3][4][5]

Operational and Disposal Plans

Handling and Storage:

e Handling:

o Work under a chemical fume hood. Do not inhale the substance.

o Avoid contact with skin, eyes, and clothing.[1][5]

o Avoid formation of dust and aerosols.[1][6] Provide appropriate exhaust ventilation where

dust is formed.[6]
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o Keep away from open flames, hot surfaces, and sources of ignition.

o Wash hands and face thoroughly after handling.[1]

e Storage:

o Store in a cool, dry, and well-ventilated place.[1][6]

o Keep the container tightly closed.[1][6]

o Store in a locked up area accessible only to qualified or authorized personnel.
Accidental Release Measures:

e Personal Precautions:

[¢]

Use personal protective equipment.[6]

[¢]

Evacuate personnel to safe areas.[6]

[e]

Ensure adequate ventilation.[6]

o

Avoid breathing dust, vapors, mist, or gas.[6]
e Environmental Precautions:
o Do not let the product enter drains.[6]
e Methods for Cleaning Up:
o Pick up and arrange disposal without creating dust.[6]
o Sweep up and shovel the material into suitable, closed containers for disposal.[1][6]
Disposal Plan:

» Dispose of contents and container to an approved waste disposal plant.[1]
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» Waste material must be disposed of in accordance with national and local regulations. Do
not mix with other waste. Handle uncleaned containers as the product itself.

» For small spills of acidic solutions, neutralization with a suitable base to a pH between 5.5
and 9.5 may be possible before drain disposal, but only if the user is trained and comfortable
with the procedure.[7] However, given the other hazards of 3-Thiophenacetic acid, disposal
as chemical waste is the recommended route.[7]

First Aid Measures:

Exposure Route First Aid Procedure

Rinse cautiously with water for several minutes.
In case of eye contact Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[1][8]

Wash off immediately with plenty of soap and
water for at least 15 minutes. Get medical
In case of skin contact attention if skin irritation persists.[1][8] Take off

contaminated clothing and wash it before reuse.

[1]

Remove person to fresh air and keep
comfortable for breathing. Call a POISON

If inhaled )
CENTER or doctor if you feel unwell.[1][8] If not
breathing, give artificial respiration.[1]
Clean mouth with water and drink plenty of

If swallowed water afterwards. Get medical attention if

symptoms occur.[1][8]

Experimental Workflow for Handling 3-Thiophenacetic Acid

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://ehs.cornell.edu/book/export/html/1304
https://www.benchchem.com/product/b186584?utm_src=pdf-body
https://ehs.cornell.edu/book/export/html/1304
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10700&PLANT=d__ALF
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL05855~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2017:51:20~~Benzo[b]thiophene-3-acetic%20acid~~
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10700&PLANT=d__ALF
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL05855~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2017:51:20~~Benzo[b]thiophene-3-acetic%20acid~~
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10700&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10700&PLANT=d__ALF
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL05855~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2017:51:20~~Benzo[b]thiophene-3-acetic%20acid~~
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10700&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10700&PLANT=d__ALF
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL05855~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2017:51:20~~Benzo[b]thiophene-3-acetic%20acid~~
https://www.benchchem.com/product/b186584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 3-Thiophenacetic Acid
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Caption: A logical workflow diagram for the safe handling of 3-Thiophenacetic acid from
preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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